Cas no 1351658-27-9 (1-(furan-2-yl)-2-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-one; oxalic acid)

• Product Name: 1-(furan-2-yl)-2-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-one; oxalic acid
• CAS No: 1351658-27-9
• MF: C₁₆H₁₈N₄O₇S
• MW: 410.401722431183
• CID: 6309355
• PubChem ID: 71780725
• Update Time: 2025-07-15

1-(furan-2-yl)-2-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-2-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-one; oxalic acid
• F5671-0108
• 1-(furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)ethanone oxalate
• AKOS026685753
• 1-(furan-2-yl)-2-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]ethan-1-one; oxalic acid
• 1351658-27-9
• 1-(furan-2-yl)-2-[4-(4-methylthiadiazole-5-carbonyl)piperazin-1-yl]ethanone;oxalic acid

• Inchi： 1S/C14H16N4O3S.C2H2O4/c1-10-13(22-16-15-10)14(20)18-6-4-17(5-7-18)9-11(19)12-3-2-8-21-12;3-1(4)2(5)6/h2-3,8H,4-7,9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： KSCFEHBQGXLFRH-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCN(CC(C2=CC=CO2)=O)CC1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 410.08962010g/mol
• Monoisotopic Mass: 410.08962010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(furan-2-yl)-2-4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-one; oxalic acid

Introduction to 1-(Furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)ethan-1-one and Oxalic Acid

1-(Furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)ethan-1-one, with the CAS number 1351658-27-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a thiadiazole moiety, and a piperazine group. These structural elements contribute to its potential biological activities and therapeutic applications.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The thiadiazole moiety, on the other hand, is a five-membered heterocyclic compound with two nitrogen atoms and one sulfur atom. Thiadiazoles are often used in the design of bioactive molecules due to their ability to enhance the potency and selectivity of drug candidates.

The piperazine group in 1-(Furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)ethan-1-one plays a crucial role in modulating the compound's pharmacological properties. Piperazines are widely used in drug discovery for their ability to improve solubility, bioavailability, and receptor binding affinity. The combination of these structural elements makes this compound a promising candidate for various therapeutic applications.

Oxalic acid, with the chemical formula C₂H₂O₄, is a dicarboxylic acid that occurs naturally in many plants and is also synthesized industrially. It is known for its strong acidic properties and its ability to form stable complexes with metal ions. In the context of medicinal chemistry, oxalic acid has been studied for its potential applications in chelation therapy and as a precursor for the synthesis of other bioactive compounds.

Recent research has highlighted the potential of 1-(Furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)ethan-1-one in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, it has demonstrated promising antiviral properties against several viral strains, making it a potential candidate for the development of antiviral drugs.

In the realm of cancer research, 1-(Furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)ethan-1-one has been investigated for its ability to induce apoptosis in cancer cells. Preclinical studies have shown that this compound can selectively target cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

The combination of 1-(Furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl)ethan-1-one with oxalic acid has also been explored in recent studies. Oxalic acid's ability to form stable complexes with metal ions can enhance the solubility and bioavailability of the compound, thereby improving its therapeutic efficacy. This combination has shown promise in enhancing the delivery and effectiveness of the drug in various disease models.

In conclusion, 1-(Furan-2-yl)-2-(4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-y l)ethan - 1 - one and oxalic acid represent important molecules with significant potential in medicinal chemistry and pharmaceutical research. Their unique structural features and biological activities make them valuable candidates for further investigation and development into novel therapeutic agents.